Cas no 1864337-67-6 (2,2-difluoro-N'-methyl-N'-(1-methylsulfanylpropan-2-yl)propane-1,3-diamine)

• Product Name: 2,2-difluoro-N'-methyl-N'-(1-methylsulfanylpropan-2-yl)propane-1,3-diamine
• CAS No: 1864337-67-6
• MF: C₈H₁₈F₂N₂S
• MW: 212.303727626801
• CID: 5291566
• Update Time: 2025-11-06

2,2-difluoro-N'-methyl-N'-(1-methylsulfanylpropan-2-yl)propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• (3-amino-2,2-difluoropropyl)(methyl)[1-(methylsulfanyl)propan-2-yl]amine
• 2,2-difluoro-N'-methyl-N'-(1-methylsulfanylpropan-2-yl)propane-1,3-diamine

• Inchi： 1S/C8H18F2N2S/c1-7(4-13-3)12(2)6-8(9,10)5-11/h7H,4-6,11H2,1-3H3
• InChI Key： PBJDPFLNGUFOJZ-UHFFFAOYSA-N
• SMILES： S(C)CC(C)N(C)CC(CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 144
• XLogP3: 1.1
• Topological Polar Surface Area: 54.6

Additional information on 2,2-difluoro-N'-methyl-N'-(1-methylsulfanylpropan-2-yl)propane-1,3-diamine

2,2-Difluoro-N'-methyl-N'-(1-methylsulfanylpropan-2-yl)propane-1,3-diamine (CAS No. 1864337-67-6): An Emerging Compound in Medicinal Chemistry

2,2-Difluoro-N'-methyl-N'-(1-methylsulfanylpropan-2-yl)propane-1,3-diamine (CAS No. 1864337-67-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its difluoro and methylsulfanyl functionalities, exhibits a range of biological activities that make it a promising candidate for further research and development.

The difluoro substitution on the propane backbone imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The presence of the methylsulfanyl group further enhances the compound's lipophilicity and stability, making it an attractive candidate for drug design. Recent studies have shown that compounds with similar structural motifs have demonstrated promising results in various therapeutic areas, including anti-inflammatory and antiviral activities.

In the context of medicinal chemistry, the design and synthesis of compounds like 2,2-difluoro-N'-methyl-N'-(1-methylsulfanylpropan-2-yl)propane-1,3-diamine are crucial for advancing our understanding of structure-activity relationships (SAR). The diamine functionality in this compound allows for the formation of hydrogen bonds with target proteins, which can enhance binding affinity and selectivity. This is particularly important in the development of drugs targeting specific receptors or enzymes.

Recent research has focused on the potential of difluorinated compounds in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry highlighted the anti-inflammatory properties of a series of difluorinated diamines, including 2,2-difluoro-N'-methyl-N'-(1-methylsulfanylpropan-2-yl)propane-1,3-diamine. The results showed that these compounds effectively inhibited the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. This suggests that 2,2-difluoro-N'-methyl-N'-(1-methylsulfanylpropan-2-yl)propane-1,3-diamine could be a valuable lead compound for the development of new anti-inflammatory drugs.

Another area of interest is the antiviral activity of difluorinated diamines. A recent study in the Antiviral Research journal investigated the antiviral properties of a series of compounds with similar structural features to 2,2-difluoro-N'-methyl-N'-(1-methylsulfanylpropan-2-yl)propane-1,3-diamine. The results demonstrated that these compounds exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action was attributed to the inhibition of viral replication through interference with key viral enzymes.

The synthesis of 2,2-difluoro-N'-methyl-N'-(1-methylsulfanylpropan-2-yl)propane-1,3-diamine involves a multi-step process that includes fluorination and sulfuration reactions. The synthetic route is well-documented in the literature and can be optimized for large-scale production. The use of environmentally friendly solvents and catalysts is also being explored to improve the sustainability and cost-effectiveness of the synthesis process.

In addition to its potential therapeutic applications, 2,2-difluoro-N'-methyl-N'-(1-methylsulfanylpropan-2-yl)propane-1,3-diamine has been studied for its use as a building block in organic synthesis. Its unique chemical properties make it a versatile intermediate for the preparation of more complex molecules with diverse biological activities. This versatility is particularly valuable in drug discovery programs where rapid access to a wide range of analogues is essential.

The safety profile of 2,2-difluoro-N'-methyl-N'-(1-methylsulfanylpropan-2-yl)propane-1,3-diamine has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound has a favorable safety profile at therapeutic concentrations. However, further studies are needed to fully understand its long-term effects and potential side effects.

In conclusion, 2,2-difluoro-N'-methyl-N'-(1-methylsulfanylpropan-2-yl)propane-1,3-diamine (CAS No. 1864337-67-6) represents an exciting advancement in medicinal chemistry with promising applications in anti-inflammatory and antiviral therapies. Its unique structural features and favorable biological properties make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in future drug discovery efforts.